4-(4-Hydroxyphenyl)-3-buten-2-one

• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 4-(4-hydroxyphenyl)but-3-en-2-one
• InChI: InChI=1S/C10H10O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h2-7,12H,1H3
• InChI Key: OCNIKEFATSKIBE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=CC1=CC=C(C=C1)O

Description

4-(4-Hydroxyphenyl)-3-buten-2-one is a natural product found in Scutellaria barbata and Phlomis bovei with data available.

Synthesis routes and methods I

Procedure details

4-Hydroxybenzaldehyde (10 g, 82 mmol) was dissolved in 28 ml of 10% sodium hydroxide aqueous solution, then acetone (20 ml) and 10% sodium hydroxide aqueous solution (40 ml) was added under stirring, and the reaction mixture was stirred for 6 hr at room temperature. separated solid diluted with water until all separated solid dissolved. The reaction mixture was neutralized with hydrochloric acid to pH=7.0. The precipitated solid was collected by filtration and washed with water and ethanol successively. The crude product was recrystallized from ethanol to give 9.3 g of a pale yellow solid, mp: 104-105° C., yield: 70.4%.

Synthesis routes and methods II

Procedure details

It has also been disclosed that 4-hydroxy-benzaldehyde can be condensed with acetone to give 4-hydroxy-benzalacetone, which is then hydrogenated to 4-(4-hydroxy-phenyl)-butan-2-one (cf. J. Am. Chem. Soc. 70 (1948), 3360). The 4-hydroxy-benzaldehyde required as the starting compound for this two-stage process is, however, difficult to prepare and therefore very expensive. Furthermore, the overall yield of 1-(4-hydroxy-phenyl)-butan-3-one obtained by this process is unsatisfactory.